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Compound of Interest

Compound Name: Methyl homovanillate

Cat. No.: B103193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Methyl homovanillate (CAS 15964-80-4). The document presents quantitative

data in a structured format, details relevant experimental protocols, and visualizes key chemical

and biological pathways to serve as an essential resource for professionals in research and

drug development.

Core Physicochemical Properties
Methyl homovanillate, the methyl ester of homovanillic acid, is a key metabolite in the

dopamine degradation pathway.[1][2][3] Understanding its physicochemical characteristics is

fundamental for its application in metabolic studies, biomarker research, and as a potential

building block in medicinal chemistry.

Data Summary
The quantitative physicochemical properties of Methyl homovanillate are summarized in the

table below. It is important to distinguish between experimentally determined values and

computationally predicted data, as indicated in the 'Notes' column.
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Property Value Units Data Type Source(s)

IUPAC Name

methyl 2-(4-

hydroxy-3-

methoxyphenyl)a

cetate

- - [1]

CAS Number 15964-80-4 - - [1][4][5]

Molecular

Formula
C₁₀H₁₂O₄ - - [1][3][4]

Molecular Weight 196.20 g/mol - [1][4][5]

Appearance
Off-white to

yellow solid
- Experimental [4]

Melting Point 120 °C Experimental [4][6]

Boiling Point 120-122 °C Experimental [4][6]

Water Solubility
Limited solubility

expected
- Qualitative -

pKa 9.77 ± 0.18 - Predicted [4][6]

logP 0.7 -
Computed

(XLogP3)
[1]

Note on Boiling Point: The reported value was measured under vacuum at a pressure of 0.7

Torr. Note on Solubility: While specific quantitative data is not available, its structure suggests

limited solubility in water and good solubility in polar organic solvents like methanol, ethanol,

and DMSO. Its precursor, homovanillic acid, has a water solubility of 17 mg/mL.[7]

Experimental Protocols & Methodologies
Detailed and reproducible protocols are critical for the synthesis and characterization of

chemical compounds. This section outlines the synthesis of Methyl homovanillate and

standard methodologies for determining its key physicochemical properties.
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Synthesis of Methyl Homovanillate via Fischer
Esterification
Methyl homovanillate is efficiently synthesized by the acid-catalyzed esterification of its

precursor, Homovanillic acid (HVA).[2]

Materials:

Homovanillic acid (HVA)

Anhydrous methanol (MeOH)

Concentrated sulfuric acid (H₂SO₄) or other acid catalyst

Dichloromethane (DCM) or other suitable extraction solvent

Saturated sodium bicarbonate (NaHCO₃) solution

Silica gel for column chromatography

Protocol:

Reaction Setup: Dissolve Homovanillic acid in an excess of anhydrous methanol in a round-

bottom flask equipped with a reflux condenser.

Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the solution

dropwise.

Reflux: Heat the reaction mixture to reflux (approximately 65°C) and maintain for 4-6 hours,

monitoring the reaction progress via Thin-Layer Chromatography (TLC).[2]

Workup: After cooling to room temperature, neutralize the excess acid with a saturated

solution of sodium bicarbonate.

Extraction: Extract the product into an organic solvent such as dichloromethane.

Purification: Purify the crude ester product using silica gel column chromatography to yield

pure Methyl homovanillate.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b103193?utm_src=pdf-body
https://www.benchchem.com/product/b103193?utm_src=pdf-body
https://www.benchchem.com/product/b096285
https://www.benchchem.com/product/b096285
https://www.benchchem.com/product/b103193?utm_src=pdf-body
https://www.benchchem.com/product/b096285
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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